2-(2-methoxyphenoxy)-N-{[1-(morpholin-4-ylcarbonyl)piperidin-3-yl]methyl}acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[[1-(morpholine-4-carbonyl)piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C20H29N3O5/c1-26-17-6-2-3-7-18(17)28-15-19(24)21-13-16-5-4-8-23(14-16)20(25)22-9-11-27-12-10-22/h2-3,6-7,16H,4-5,8-15H2,1H3,(H,21,24)
• InChI Key: SXXKIAPEVHXRGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCCN(C2)C(=O)N3CCOCC3
• Molecular Formula: C20H29N3O5
• Molecular Weight: 391.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(2-methoxyphenoxy)-N-{[1-(morpholin-4-ylcarbonyl)piperidin-3-yl]methyl}acetamide typically involves a Mannich reaction, which is a three-component condensation reaction involving an aldehyde, an amine, and a compound containing an acidic hydrogen. For instance, N-[(4-methoxyphenyl)(morpholin-4-yl)methyl]acetamide and its derivatives have been synthesized and studied for their corrosion inhibition properties, showcasing the versatility and applicability of such compounds in various fields (Nasser & Sathiq, 2017).

Molecular Structure Analysis

The molecular structure of compounds related to 2-(2-methoxyphenoxy)-N-{[1-(morpholin-4-ylcarbonyl)piperidin-3-yl]methyl}acetamide can be complex and is often elucidated using techniques such as single-crystal X-ray diffraction (XRD). This technique provides detailed information about the atomic arrangement and molecular geometry, which is crucial for understanding the chemical behavior and potential applications of the compound. For example, the molecular structure of related compounds has been determined using XRD, providing insights into their interaction with biological molecules (Raj, 2020).